Cas no 1805609-88-4 (2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-5-nitropyridine)

• Product Name: 2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-5-nitropyridine
• CAS No: 1805609-88-4
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4898427
• Update Time: 2025-06-08

2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-5-nitropyridine

• Inchi： 1S/C8H7BrF2N2O2/c1-4-2-6(13(14)15)7(8(10)11)12-5(4)3-9/h2,8H,3H2,1H3
• InChI Key： PDKAHPVXPFDLRZ-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=CC(=C(C(F)F)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-5-nitropyridine

Professional Introduction to 2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-5-nitropyridine (CAS No. 1805609-88-4)

2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-5-nitropyridine (CAS No. 1805609-88-4) is a highly versatile and significant compound in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development, agrochemicals, and material science. The presence of both bromomethyl and difluoromethyl substituents makes it a valuable intermediate for synthesizing a wide range of derivatives, which can exhibit enhanced biological activity and improved pharmacokinetic profiles.

The bromomethyl group in this compound is particularly noteworthy for its reactivity, enabling the formation of carbon-carbon bonds through nucleophilic addition reactions. This property is exploited in various synthetic pathways to introduce complex molecular architectures. In contrast, the difluoromethyl group contributes to the compound's stability and lipophilicity, making it an attractive candidate for medicinal chemistry applications. The combination of these features positions 2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-5-nitropyridine as a key building block in the synthesis of novel compounds with therapeutic potential.

In recent years, significant advancements have been made in understanding the role of halogenated pyridines in medicinal chemistry. Research has demonstrated that compounds containing halogen atoms, such as fluorine and bromine, can modulate the bioactivity of molecules by influencing their metabolic stability, binding affinity, and distribution within biological systems. The nitropyridine core of 2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-5-nitropyridine further enhances its utility by providing a scaffold for further functionalization. This has led to the exploration of its derivatives in various therapeutic areas, including oncology, inflammation, and infectious diseases.

The synthesis of 2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-5-nitropyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The bromomethylation step is particularly critical, as it determines the reactivity of the compound in subsequent synthetic transformations. Recent studies have highlighted the importance of optimizing this step to minimize side reactions and maximize the formation of the desired product. Advances in catalytic systems and solvent selection have significantly improved the efficiency of these synthetic routes.

The pharmacological properties of derivatives derived from 2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-5-nitropyridine have been extensively studied. For instance, researchers have explored its potential as a kinase inhibitor by incorporating it into molecules designed to target specific signaling pathways involved in cancer progression. The introduction of fluorine atoms has been shown to enhance binding affinity to biological targets, leading to more potent and selective drug candidates. Additionally, the nitro group provides a site for further chemical modification, allowing for the development of prodrugs or analogs with improved pharmacokinetic profiles.

The agrochemical industry has also benefited from the versatility of this compound. Derivatives of 2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-5-nitropyridine have been investigated for their potential as herbicides and fungicides due to their ability to interact with biological targets in plants. These studies have revealed novel mechanisms of action that could lead to more effective crop protection agents with reduced environmental impact.

In conclusion, 2-(Bromomethyl)-6-(difluoromethyl)-3-methyl-5-nitropyridine (CAS No. 1805609-88-4) is a compound of great interest in chemical research due to its unique structural features and broad applicability. Its role as an intermediate in synthesizing biologically active molecules underscores its importance in drug discovery and material science. As research continues to uncover new applications for this compound and its derivatives, it is likely that its significance will only grow in the coming years.